Natural eutectic solvents for sustainable recycling of poly(ethyleneterephthalate): closing the circle†
Green Chemistry Pub Date: 2021-11-02 DOI: 10.1039/D1GC02403E
Abstract
Aiming at providing a new solution for processing and recycling PET, the complete solubilization of PET from water bottles in natural eutectic solvents is demonstrated here as well as its full recovery, while retaining PET properties and recycling the eutectic solvent.
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